5-Methyl-1-(quinolin-4-yl)-1H-indole-3-carboxylic acid
Cat. No. B8580214
M. Wt: 302.3 g/mol
InChI Key: QUMQFXPYFKLWNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:4][O:5][C:6](=[O:7])[c:8]1[cH:9][n:10](-[c:18]2[cH:19][cH:20][n:21][c:22]3[cH:23][cH:24][cH:25][cH:26][c:27]23)[c:11]2[cH:12][cH:13][c:14]([CH3:17])[cH:15][c:16]12.[ClH:28].[Li+:3].[O:29]1[CH2:30][CH2:31][CH2:32][CH2:33]1.[OH-:2].[OH2:1].[OH2:34]>>[O:5]=[C:6]([OH:7])[c:8]1[cH:9][n:10](-[c:18]2[cH:19][cH:20][n:21][c:22]3[cH:23][cH:24][cH:25][cH:26][c:27]23)[c:11]2[cH:12][cH:13][c:14]([CH3:17])[cH:15][c:16]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1cn(-c2ccnc3ccccc23)c2ccc(C)cc12
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1ccc2c(c1)c(C(=O)O)cn2-c1ccnc2ccccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
